Cas no 2172327-59-0 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-3-methyl-1,2-thiazole-4-carboxylic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-3-methyl-1,2-thiazole-4-carboxylic acid
• CAS No: 2172327-59-0
• MF: C₂₅H₂₃N₃O₆S
• MW: 493.531625032425
• CID: 6560469
• PubChem ID: 165548658
• Update Time: 2025-07-17

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-3-methyl-1,2-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-3-methyl-1,2-thiazole-4-carboxylic acid
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]-3-methyl-1,2-thiazole-4-carboxylic acid
• EN300-1509669
• 2172327-59-0

• Inchi： 1S/C25H23N3O6S/c1-14-20(22(29)30)21(35-28-14)26-23(31)25(10-11-33-13-25)27-24(32)34-12-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,19H,10-13H2,1H3,(H,26,31)(H,27,32)(H,29,30)
• InChI Key： RNJNYBFILVRTBN-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C(C)=N1)NC(C1(COCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 493.13075664g/mol
• Monoisotopic Mass: 493.13075664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 155Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-3-methyl-1,2-thiazole-4-carboxylic acid

Comprehensive Analysis of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-3-methyl-1,2-thiazole-4-carboxylic acid (CAS No. 2172327-59-0)

The compound 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-3-methyl-1,2-thiazole-4-carboxylic acid (CAS No. 2172327-59-0) is a highly specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a thiazole carboxylic acid moiety, makes it a valuable intermediate in the synthesis of bioactive molecules and drug candidates. Researchers are increasingly focusing on this compound due to its potential in targeted drug delivery and proteomics studies.

In recent years, the demand for Fmoc-protected amino acids and their derivatives has surged, driven by advancements in solid-phase peptide synthesis (SPPS). The 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-3-methyl-1,2-thiazole-4-carboxylic acid is particularly noteworthy for its role in constructing peptide-based therapeutics, which are gaining traction in treating diseases like cancer and autoimmune disorders. Its CAS No. 2172327-59-0 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

One of the key advantages of this compound is its compatibility with click chemistry and bioconjugation techniques, which are pivotal in developing next-generation biologics. The thiazole ring in its structure enhances its stability and binding affinity, making it a preferred choice for structure-activity relationship (SAR) studies. Additionally, the Fmoc group allows for easy deprotection under mild conditions, simplifying the synthesis of complex peptide architectures.

The compound's relevance extends to proteomics and chemical biology, where it is used to probe protein-protein interactions and enzyme mechanisms. Its CAS No. 2172327-59-0 is often associated with searches for custom peptide synthesis and high-throughput screening reagents. As the pharmaceutical industry shifts toward personalized medicine, the demand for such tailored building blocks is expected to rise.

From a synthetic perspective, the 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-3-methyl-1,2-thiazole-4-carboxylic acid exemplifies the convergence of organic chemistry and biotechnology. Its design incorporates features that address common challenges in peptide stability and solubility, making it a versatile tool for researchers. The compound's CAS No. 2172327-59-0 is also linked to inquiries about green chemistry approaches, as the industry seeks sustainable methods for peptide production.

In conclusion, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-3-methyl-1,2-thiazole-4-carboxylic acid (CAS No. 2172327-59-0) represents a critical asset in modern drug discovery and biochemical research. Its multifaceted applications, from SPPS to bioconjugation, underscore its value in addressing contemporary challenges in healthcare and life sciences. As research continues to evolve, this compound is poised to play an even greater role in shaping the future of therapeutic innovation.